N-Methylmorphinan

• CAS RN: 3882-38-0
• Molecular Formula: C17H23N
• Molecular Weight: 241.37 g/mol
• IUPAC Name: (1R,9R,10R)-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2,4,6-triene
• InChI: InChI=1S/C17H23N/c1-18-11-10-17-9-5-4-8-15(17)16(18)12-13-6-2-3-7-14(13)17/h2-3,6-7,15-16H,4-5,8-12H2,1H3/t15-,16+,17-/m0/s1
• InChI Key: IHBSVVZENGBQDY-BBWFWOEESA-N
• Isomeric SMILES: CN1CC[C@]23CCCC[C@H]2[C@H]1CC4=CC=CC=C34
• SMILES: CN1CCC23CCCCC2C1CC4=CC=CC=C34

Description

N-Methyl morphinan is a morphinane alkaloid.

Scientific Research Applications

Antitussive Effects and Analgesic Properties

• N-Methylmorphinan derivatives, such as dextromethorphan hydrobromide, have demonstrated significant antitussive (cough-inhibiting) effects in both animal and human studies. These compounds are part of the morphinan series, which also includes potent analgesic agents (Cass & Frederik, 1953).
• Dimemorfan, another N-methylmorphinan analog, is recognized for its antitussive properties and is also being researched for its neuroprotective potential in brain diseases like Alzheimer’s and Parkinson’s (Liu, Zheng, Ou, & Ju, 2015).

Neuroprotective Potential

• Certain N-methylmorphinan analogs, such as dimemorfan and 3-hydroxymorphinan, are being studied for their neuroprotective properties, potentially useful for treating various neurodegenerative disorders. These compounds have shown efficacy with minimal neuropsychotoxic effects (Shin et al., 2011).

Anticonvulsant Effects

• Research on N-methylmorphinan derivatives like dimemorfan has demonstrated their potential as anticonvulsant agents. These compounds have shown effectiveness in attenuating seizures induced by certain chemical agents, such as BAY k-8644, in mice (Shin et al., 2004).

Opioid Analgesic Research

• Ongoing research into the 14-oxygenated-N-methylmorphinan-6-ones group is focused on developing safer opioid analgesics. These compounds are being explored for their potent analgesic properties and reduced side effects, with the aim of overcoming limitations in current pain management therapies (Spetea & Schmidhammer, 2021).

Binding to Sigma-1 Receptor

• Studies have indicated that dimemorfan, an N-methylmorphinan analog, exhibits binding to the sigma-1 receptor, and its anticonvulsant and locomotor effects have been compared with other related compounds. This research aids in understanding the pharmacological mechanisms of these substances (Chou et al., 1999).